Cas no 2228369-62-6 (6-chloropyridin-2-yl sulfamate)

• Product Name: 6-chloropyridin-2-yl sulfamate
• CAS No: 2228369-62-6
• MF: C₅H₅ClN₂O₃S
• MW: 208.622798681259
• CID: 6440920
• PubChem ID: 165980243
• Update Time: 2025-05-19

6-chloropyridin-2-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 6-chloropyridin-2-yl sulfamate
• 2228369-62-6
• EN300-2003023

• Inchi： 1S/C5H5ClN2O3S/c6-4-2-1-3-5(8-4)11-12(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： NDGIGOAHGXABIV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)OS(N)(=O)=O

Computed Properties

• Exact Mass: 207.9709409g/mol
• Monoisotopic Mass: 207.9709409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.7Ų

Additional information on 6-chloropyridin-2-yl sulfamate

Professional Introduction to 6-chloropyridin-2-yl sulfamate (CAS No: 2228369-62-6)

6-chloropyridin-2-yl sulfamate, identified by the Chemical Abstracts Service Number (CAS No) 2228369-62-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, featuring a chloro substituent at the 6-position and a sulfamate functional group at the 2-position. The unique structural configuration of 6-chloropyridin-2-yl sulfamate makes it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The sulfamate group in 6-chloropyridin-2-yl sulfamate introduces a high level of reactivity, enabling diverse chemical modifications and functionalization strategies. This characteristic is particularly valuable in medicinal chemistry, where such modifications can enhance binding affinity, metabolic stability, and pharmacokinetic properties of potential drug candidates. The presence of a chloro substituent further enhances the compound's versatility, allowing for selective interactions with biological targets such as enzymes and receptors. These structural features make 6-chloropyridin-2-yl sulfamate an intriguing molecule for synthetic chemists and pharmacologists alike.

In recent years, there has been growing interest in exploring pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles in modulating various cellular processes, including neurotransmission, inflammation, and cancer progression. Among these derivatives, 6-chloropyridin-2-yl sulfamate has emerged as a compound of considerable interest, with preliminary studies suggesting its potential in inhibiting key enzymes involved in metabolic disorders and oncogenic pathways.

One of the most compelling aspects of 6-chloropyridin-2-yl sulfamate is its potential application in the development of inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes play critical roles in signal transduction pathways that are dysregulated in many diseases, including cancer and inflammatory conditions. By leveraging the reactivity of the sulfamate group, researchers have designed analogs of 6-chloropyridin-2-yl sulfamate that exhibit potent inhibitory activity against specific targets. For instance, studies have demonstrated that certain derivatives can selectively inhibit tyrosine kinases, which are overexpressed in many solid tumors and contribute to tumor growth and metastasis.

Moreover, the chloro substituent in 6-chloropyridin-2-yl sulfamate provides a handle for further chemical manipulation, enabling the synthesis of libraries of compounds with tailored biological properties. This approach has been particularly fruitful in fragment-based drug design, where small molecular fragments are screened for initial binding interactions with biological targets before being optimized into lead compounds. The versatility of 6-chloropyridin-2-yl sulfamate as a scaffold has allowed researchers to generate novel inhibitors with improved selectivity and efficacy.

Recent advances in computational chemistry have further enhanced the exploration of 6-chloropyridin-2-yl sulfamate derivatives. Molecular modeling techniques have been employed to predict binding modes and interactions between these compounds and their biological targets. These computational studies have provided valuable insights into how structural modifications can influence potency and selectivity, guiding experimental efforts toward the development of more effective therapeutic agents. The integration of experimental data with computational predictions has accelerated the discovery process significantly.

The pharmaceutical industry has also shown interest in 6-chloropyridin-2-yl sulfamate due to its potential as an intermediate in the synthesis of more complex drug molecules. Its unique structural features make it a valuable building block for constructing heterocyclic frameworks that are prevalent in many bioactive compounds. By incorporating 6-chloropyridin-2-yl sulfamate into larger molecular architectures, chemists can exploit its reactivity to introduce functional groups that enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

In conclusion,6-chloropyridin-2-yl sulfamate (CAS No: 2228369-62-6) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its structural features—particularly the presence of both a chloro substituent and a sulfamate group—make it a versatile scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,6-chloropyridin-2-y lsulfamate is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.